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Compound of Interest

2-Chloro-4-iodo-5-
Compound Name:

(methoxymethoxy)pyridine
CAS No.: 877133-57-8

Cat. No.: B1507372

Get Quote

Executive Summary & Immediate Action

2-Chloro-4-iodo-5-(methoxymethoxy)pyridine requires strict segregation into Halogenated
Organic Waste streams.

CRITICAL WARNING: This compound contains a Methoxymethoxy (MOM) protecting group.
Under no circumstances should this waste be mixed with acidic waste streams or strong
oxidizers. Acidic contact will trigger hydrolysis, releasing Formaldehyde gas (carcinogen) and
Methanol, potentially pressurizing waste containers and creating immediate inhalation hazards.
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Disposal Category Halogenated Organic Waste

RCRA Characteristics Toxic (Pyridine derivative), Halogenated
Primary Hazard Formaldehyde generation (if acidified), Toxicity
Container Type HDPE or Glass (Amber preferred for stability)

Acids (Sulfuric, HCI, etc.), Oxidizers, Non-

Incompatible Streams
Halogenated Solvents

Chemical Profile & Risk Assessment

To ensure safe handling, operators must understand the causality behind these disposal
requirements. This is not arbitrary; it is based on the specific reactivity of the functional groups
present.

A. The Methoxymethoxy (MOM) Hazard
The MOM group (

) is an acetal.[1] While stable in basic conditions, it is highly labile in acidic environments.[2]

e Mechanism: Upon contact with acid (

), the acetal linkage hydrolyzes.[1][2]

e Reaction:

o Operational Consequence: Disposing of this compound into a "General Organic Waste"
carboy that contains traces of acidic byproducts (e.g., TFA, HCIl washes) can generate
formaldehyde gas. In a tightly capped waste container, this leads to pressure buildup and
potential rupture, followed by exposure to a known carcinogen 1.

B. Halogen Content (Chlorine & lodine)

The presence of Chlorine (Cl) and lodine (I) mandates the "Halogenated" classification.

¢ Incineration Requirements: Halogenated wastes require specific high-temperature
incineration protocols to prevent the formation of dioxins and to scrub acid gases (HCI, HI)
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generated during combustion.

 lodine Specifics: lodine is a heavy halogen. If disposing of quantities exceeding 100g, notify
your waste contractor, as iodine can be corrosive to standard incinerator scrubbers.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation

Before moving the material, confirm its state.
» Solid Waste (Pure Compound/Precipitate):
o Place solid material in a dedicated wide-mouth jar (HDPE or Glass).

o Do not dissolve in solvent solely for disposal unless required by facility policy. Solid
disposal reduces solvent load and cost.

o Label as: "Hazardous Waste - Solid - Toxic - Halogenated Pyridine Derivative."
e Liquid Waste (Mother Liquors/Reaction Mixtures):
o pH Check: Verify the solution is Neutral (pH 7) or slightly Basic (pH 8-9).
o Action: If the solution is acidic, neutralize carefully with saturated Sodium Bicarbonate (

) before adding to the waste container to prevent MOM hydrolysis.

o Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated streams
(e.g., DCM, Chloroform, Ethyl Acetate).

Phase 2: Containerization & Labeling

o Primary Container: Screw-top container (polyethylene or glass). Ensure the cap has a
chemically resistant liner (PTFE).

o Labeling: Adhere to US EPA or local regulatory standards.

o Must Include: Full chemical name (no abbreviations like "MOM-Pyridine").

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1507372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Hazard Checkboxes: [x] Toxic, [X] Irritant.

o Constituents: List "2-Chloro-4-iodo-5-(methoxymethoxy)pyridine" and any solvents
(e.g., "Dichloromethane 90%").

Phase 3: Storage & Pickup

o Store in a Satellite Accumulation Area (SAA).
e Secondary Containment: Essential. Use a polyethylene tray to catch potential leaks.

e Segregation: Keep physically separate from Acid Waste carboys to prevent accidental cross-
mixing during transfer.

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the critical decision pathways for disposing of this specific
compound, emphasizing the acid-check step to prevent formaldehyde generation.
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Waste Generation:
2-Chloro-4-iodo-5-(methoxymethoxy)pyridine

Physical State?

Dissolved

Solid Waste Liquid/Solution

pH Check
(Is it Acidic?)

Container: Wide-Mouth Jar

Label: Hazardous Solid - Toxic Yes (pH<7)

ACTION: Neutralize with
Sat. NaHCO3

No (pH >=7)

After Neutralization

Container: Halogenated Solvent Carboy
(HDPE/Glass)

Final Verification:
NO Acids, NO Oxidizers

Shipment:
RCRA Halogenated Waste

Click to download full resolution via product page

Figure 1: Decision logic for safe disposal, prioritizing the prevention of MOM-group hydrolysis.
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Regulatory & Compliance Data

Regulatory Body Classification Code/Note

D038 (Pyridine)* / FO02 (if

US EPA (RCRA) Hazardous Waste spent halogenated solvent
involved) 3
) o ) UN 2811 (Toxic Solid) or UN
DOT (Transport) Toxic Solid/Liquid, Organic

2810 (Toxic Liquid)

GHS Hazards Acute Toxicity, Irritant H302, H315, H319 4

*Note: While D038 specifically refers to Pyridine, halogenated derivatives are often managed
under the same strict protocols due to structural similarity and toxicity profiles.

Emergency Procedures

In the event of a spill or exposure during disposal:

» Spill: Do not clean up with paper towels if the material is acidic (fire/gas risk). Use a
commercial spill pillow or inert absorbent (Vermiculite/Sand).

o Skin Contact: Wash immediately with soap and water.[4] The MOM group does not increase
dermal absorption significantly, but the halogenated pyridine core is a skin irritant and
potential sensitizer.

 Inhalation: If formaldehyde odor is detected (pungent, pickle-like smell) near the waste
container, evacuate the area and notify EHS immediately.

References

o AdiChemistry.Methoxymethyl Ether (MOM) | Hydroxyl Protective Group - Stability and
Hydrolysis.1

o US EPA.Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes
(RCRA).3

» Fisher Scientific.Safety Data Sheet: 2-Chloro-4-iodopyridine (Parent Structure Analog).4[1][5]
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+ Sigma-Aldrich.Safety Data Sheet: Halogenated Pyridine Derivatives.Link[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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